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3'-Hydroxy-5,6,7,4'-tetramethoxyflavone 3'-Hydroxy-5,6,7,4'-tetramethoxyflavone Eupatorin-5-methylether analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
Brand Name: Vulcanchem
CAS No.: 21764-09-0
VCID: VC21332974
InChI: InChI=1S/C19H18O7/c1-22-13-6-5-10(7-11(13)20)14-8-12(21)17-15(26-14)9-16(23-2)18(24-3)19(17)25-4/h5-9,20H,1-4H3
SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3O2)OC)OC)OC)O
Molecular Formula: C19H18O7
Molecular Weight: 358.3 g/mol

3'-Hydroxy-5,6,7,4'-tetramethoxyflavone

CAS No.: 21764-09-0

Cat. No.: VC21332974

Molecular Formula: C19H18O7

Molecular Weight: 358.3 g/mol

* For research use only. Not for human or veterinary use.

3'-Hydroxy-5,6,7,4'-tetramethoxyflavone - 21764-09-0

Specification

Description Eupatorin-5-methylether analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
CAS No. 21764-09-0
Molecular Formula C19H18O7
Molecular Weight 358.3 g/mol
IUPAC Name 2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxychromen-4-one
Standard InChI InChI=1S/C19H18O7/c1-22-13-6-5-10(7-11(13)20)14-8-12(21)17-15(26-14)9-16(23-2)18(24-3)19(17)25-4/h5-9,20H,1-4H3
Standard InChI Key LYLDPYNWDVVPIQ-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3O2)OC)OC)OC)O
Canonical SMILES COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3O2)OC)OC)OC)O

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